Cas no 100742-04-9 ((1,2-dimethylpyrrolidin-2-yl)methanol)

• Product Name: (1,2-dimethylpyrrolidin-2-yl)methanol
• CAS No: 100742-04-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD22045601
• CID: 1128636
• PubChem ID: 71332410
• Update Time: 2025-04-20

(1,2-dimethylpyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1,2-dimethylpyrrolidin-2-yl)methanol
• DTXSID30760862
• 100742-04-9
• 2-Pyrrolidinemethanol, 1,2-dimethyl-
• 1,2-Dimethyl-2-pyrrolidinemethanol
• EN300-2916301
• SCHEMBL13448668
• DB-146949

• MDL： MFCD22045601
• Inchi： 1S/C7H15NO/c1-7(6-9)4-3-5-8(7)2/h9H,3-6H2,1-2H3
• InChI Key： JJORCXGBWIYVCK-UHFFFAOYSA-N
• SMILES： OCC1(C)CCCN1C

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47
• LogP: 0.40090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines